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Compound of Interest

Compound Name: Dglvp

Cat. No.: B14681452 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dichlorvos (assumed to be referenced by "Dglvp") in a research

laboratory setting. The following information is intended for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of this hazardous

chemical.

Occupational Exposure Limits
Exposure to Dichlorvos must be maintained below established occupational exposure limits.[1]

[2][3][4] The following table summarizes the key exposure limits from various regulatory

agencies.

Agency
Exposure Limit (8-hour
Time-Weighted Average)

Notes

OSHA (PEL) 1 mg/m³
Permissible Exposure Limit[1]

[2][3][4]

NIOSH (REL) 1 mg/m³
Recommended Exposure

Limit; Skin notation[1][2]

ACGIH (TLV) 0.1 mg/m³

Threshold Limit Value

(Inhalable fraction and vapor)

[4]
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PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value. Skin notation indicates the potential for significant contribution to the overall exposure by

the cutaneous route.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is mandatory when working with Dichlorvos to

minimize exposure risk.

Engineering Controls
Ventilation: All work with Dichlorvos must be conducted in a certified chemical fume hood

with a face velocity of at least 100 feet per minute.

Enclosed Systems: For larger quantities or continuous processes, the use of a glove box or

other enclosed system is recommended.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required for all personnel handling Dichlorvos.
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PPE Category Specification

Respiratory Protection

A NIOSH-approved respirator is mandatory. For

concentrations up to 10 mg/m³, a supplied-air

respirator is recommended. For higher

concentrations or unknown levels, a self-

contained breathing apparatus (SCBA) with a

full facepiece is required.[2]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber). Inspect gloves for

any signs of degradation or puncture before

each use. Double gloving is recommended.

Eye and Face Protection
Chemical splash goggles and a face shield are

required to protect against splashes and vapors.

Protective Clothing

A chemical-resistant lab coat or apron worn over

long-sleeved clothing and long pants is required.

For significant splash potential, a disposable

chemical-resistant suit (e.g., Tyvek) should be

worn.

Footwear

Closed-toe shoes made of a non-porous

material are mandatory. Shoe covers may be

necessary in areas with a high risk of spills.

Step-by-Step Handling Procedure
Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials, including Dichlorvos, solvents, glassware, and waste

containers, and place them in the fume hood.

Don the required PPE as specified in the table above.

Handling:
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Dispense the minimum required amount of Dichlorvos.

Keep all containers of Dichlorvos tightly sealed when not in use.

Avoid creating aerosols or dust.

Post-Handling:

Decontaminate all non-disposable equipment that has come into contact with Dichlorvos

(see Decontamination Protocol).

Wipe down the work surface of the fume hood with an appropriate decontaminating

solution.

Carefully remove PPE, avoiding contact with contaminated surfaces. Remove gloves last.

Wash hands thoroughly with soap and water immediately after handling Dichlorvos, even if

gloves were worn.

Mechanism of Action: Cholinesterase Inhibition
Dichlorvos is an organophosphate that functions as a cholinesterase inhibitor. It disrupts the

normal function of the nervous system by inhibiting the acetylcholinesterase (AChE) enzyme.

The following diagram illustrates this pathway.
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Caption: Mechanism of Dichlorvos as a cholinesterase inhibitor.

Disposal Plan
Proper disposal of Dichlorvos and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation and Collection
Liquid Waste: Collect all liquid waste containing Dichlorvos in a dedicated, labeled, and

sealed hazardous waste container. The container should be made of a compatible material
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(e.g., glass or polyethylene).

Solid Waste: All solid waste contaminated with Dichlorvos (e.g., pipette tips, gloves, paper

towels) must be collected in a separate, clearly labeled hazardous waste bag or container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

puncture-resistant sharps container designated for hazardous chemical waste.

Empty Containers: Rinse empty Dichlorvos containers three times with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste. The triple-rinsed

container can then be disposed of as non-hazardous waste, or in accordance with

institutional guidelines.

Labeling and Storage
All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Dichlorvos," and the associated hazards (e.g., "Toxic," "Corrosive").

Store waste containers in a designated satellite accumulation area within the laboratory, in

secondary containment, and away from incompatible materials.

Disposal Procedure
Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Do not dispose of Dichlorvos waste down the drain or in the regular trash.

Emergency Procedures
Spills

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g.,

vermiculite, sand).
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Collect the absorbent material using non-sparking tools and place it in a labeled

hazardous waste container.

Decontaminate the spill area.

Large Spills (or spills outside a fume hood):

Evacuate the laboratory immediately and alert others.

Close the laboratory doors and prevent entry.

Contact your institution's EHS or emergency response team.

Decontamination Protocol for Equipment
Gross Decontamination: Remove gross contamination by wiping surfaces with a disposable

cloth soaked in a suitable solvent.

Washing: Wash the equipment with a laboratory detergent and water.

Rinsing: Rinse thoroughly with water, followed by a final rinse with deionized water.

Drying: Allow the equipment to air dry completely in a fume hood or a designated drying

oven.

Verification: For critical applications, a surface wipe test may be necessary to ensure

complete decontamination.

First Aid
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.
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Ingestion: Do not induce vomiting. Give large quantities of water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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